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Compound of Interest

Compound Name: 2-(Difluoroacetyl)cyclohexanone

CAS No.: 149894-28-0

Cat. No.: B114799

Get Quote

Technical Monograph: 2-
(Difluoroacetyl)cyclohexanone
Synthesis, Characterization, and Application in Fluorinated Heterocycles

Executive Summary & Strategic Value
2-(Difluoroacetyl)cyclohexanone (IUPAC: 2-(2,2-difluoroacetyl)cyclohexan-1-one) is a critical

-diketone intermediate used primarily in the synthesis of difluoromethyl-substituted
heterocycles. In modern drug discovery, the difluoromethyl group (

) is a prized bioisostere for hydroxyl (

) and thiol (

) groups, acting as a lipophilic hydrogen bond donor that modulates

and metabolic stability without the steric bulk of a trifluoromethyl group.
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Unlike its trifluoromethyl analog (2-(trifluoroacetyl)cyclohexanone, CAS 360-53-2), the difluoro-

variant is rarely available as a catalog commodity due to lower stability and higher cost of

precursors. Consequently, it is almost exclusively synthesized de novo in medicinal chemistry

campaigns. This guide provides the definitive protocol for its generation, validation, and

downstream application.

Chemical Identity & Physicochemical Profile
Property Specification

Compound Name 2-(2,2-Difluoroacetyl)cyclohexan-1-one

Common Identifier 2-(Difluoroacetyl)cyclohexanone

CAS Number

Not widely assigned (Synthesized in situ);

Analog: 360-53-2 (

)

Molecular Formula

Molecular Weight 176.16 g/mol

Key Precursors
Cyclohexanone (CAS 108-94-1), Ethyl

Difluoroacetate (CAS 454-31-9)

Physical State Colorless to pale yellow oil (at RT)

Stability
Hygroscopic; prone to hydrolysis. Store under

at -20°C.

Structural Dynamics: Tautomerism
The compound exists in a dynamic equilibrium between the keto and enol forms. In non-polar

solvents (e.g.,

), the enol form is predominant, stabilized by an intramolecular hydrogen bond between the
enolic proton and the difluoroacetyl carbonyl oxygen. This structural feature is critical for its
reactivity with nucleophiles (e.g., hydrazines).

Synthesis Protocol: Claisen Condensation
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Objective: Regioselective C-acylation of cyclohexanone using ethyl difluoroacetate.

Reagents & Materials
Substrate: Cyclohexanone (1.0 eq)

Acylating Agent: Ethyl difluoroacetate (1.1 eq)

Base: Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.2 eq) or Lithium

Hexamethyldisilazide (LiHMDS) for kinetic control.

Solvent: Anhydrous THF (Tetrahydrofuran) or MTBE.

Quench: 1M

or saturated

.

Step-by-Step Methodology
Preparation of Base:

Wash NaH (1.2 eq) with dry hexane to remove mineral oil (optional but recommended for

cleaner NMR). Suspend in anhydrous THF at 0°C under Argon.

Enolate Formation:

Add Cyclohexanone (1.0 eq) dropwise to the NaH suspension over 30 minutes.

Observation: Evolution of

gas.

Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 30 minutes to ensure

complete deprotonation.

Acylation (The Critical Step):

Cool the enolate solution back to 0°C.
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Add Ethyl Difluoroacetate (1.1 eq) dropwise. Note: Rapid addition can lead to exotherms

and polymerization.

Allow the reaction to warm to RT and stir for 12–16 hours.

Workup & Isolation:

Cool reaction mixture to 0°C.

Carefully quench with 1M

until pH ~4-5. Caution: Do not make too acidic (pH < 2) to avoid decarboxylation or retro-
Claisen.

Extract with

or EtOAc (

).

Wash combined organics with brine, dry over

, and concentrate in vacuo.

Purification:

The crude oil is often pure enough for the next step. If necessary, purify via flash

chromatography (Silica gel, Hexanes/EtOAc gradient). Note: The compound may streak

on silica due to keto-enol tautomerism.
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Figure 1: Claisen condensation pathway for the synthesis of 2-
(Difluoroacetyl)cyclohexanone.

Characterization & Validation
Since the CAS is not standard, structural validation is mandatory.

NMR (376 MHz,

):

Look for a characteristic signal around

-125 to -127 ppm.

If the enol form dominates, this signal may appear as a doublet (

).

NMR (400 MHz,

):

Enolic Proton: Broad singlet at

13.5–15.0 ppm (disappears with

shake).

Proton: Triplet of triplets (

) typically around

5.8–6.2 ppm.

Mass Spectrometry (ESI/GC-MS):

Parent ion

.

Fragmentation often shows loss of
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(

) or

.

Applications: Fluorinated Heterocycle Synthesis
The primary utility of 2-(difluoroacetyl)cyclohexanone is as a precursor for 3-

(difluoromethyl)-4,5,6,7-tetrahydro-1H-indazoles (via hydrazine) or 2-(difluoromethyl)-5,6,7,8-

tetrahydroquinazolines (via amidines).

Protocol: Synthesis of 3-(Difluoromethyl)indazole
Derivative

Dissolve 2-(difluoroacetyl)cyclohexanone (1.0 eq) in Ethanol.

Add Hydrazine Hydrate (1.2 eq).

Reflux for 2–4 hours.

Concentrate and recrystallize to obtain the pyrazole.

Heterocycle Formation Workflow
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Figure 2: Divergent synthesis of fluorinated bioisosteres from the core scaffold.
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Safety & Handling
Fluorinated Esters: Ethyl difluoroacetate is volatile and can cause severe eye irritation.

Handle in a fume hood.

Sodium Hydride: Pyrophoric. Reacts violently with water. quench all reaction vessels and

tools with isopropanol before water disposal.

HF Generation: While the

bond is stable, harsh acidic conditions at high temperatures could theoretically release trace
HF. Use plasticware for long-term storage if possible, though glass is generally acceptable
for this specific ketone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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